Cas no 79570-57-3 (1,5-dihydro-1-(hydroxymethyl)-4H-Pyrazolo[3,4-d]pyrimidin-4-one)
79570-57-3 structure
Product Name:1,5-dihydro-1-(hydroxymethyl)-4H-Pyrazolo[3,4-d]pyrimidin-4-one
CAS No:79570-57-3
MF:C6H6N4O2
MW:166.13744020462
CID:564581
PubChem ID:135596565
Update Time:2025-04-19
1,5-dihydro-1-(hydroxymethyl)-4H-Pyrazolo[3,4-d]pyrimidin-4-one Chemical and Physical Properties
Names and Identifiers
-
- 1,5-dihydro-1-(hydroxymethyl)-4H-Pyrazolo[3,4-d]pyrimidin-4-one
- 9-(hydroxymethyl)-2,4,8,9-tetrazabicyclo[4.3.0]nona-1,3,6-trien-5-one
- 1-(hydroxymethyl)-2H-pyrazolo[3,4-d]pyrimidin-4-one
- 4H-Pyrazolo[3,4-d]pyrimidin-4-one,1,5-dihydro-1-(hydroxymethyl)-
- DTXSID101000600
- 4H-Pyrazolo(3,4-d)pyrimidin-4-one, 1,5-dihydro-1-(hydroxymethyl)-
- 1-(hydroxymethyl)-5H-pyrazolo[3,4-d]pyrimidin-4-one
- 79570-57-3
- SCHEMBL5475287
- 1-(hydroxymethyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one
- 1-(Hydroxymethyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one
- 1-(Hydroxymethyl)-1,2-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one
-
- Inchi: 1S/C6H6N4O2/c11-3-10-5-4(1-9-10)6(12)8-2-7-5/h1-2,11H,3H2,(H,7,8,12)
- InChI Key: LZXYBDOUWSRDOU-UHFFFAOYSA-N
- SMILES: OCN1C2=C(C(NC=N2)=O)C=N1
Computed Properties
- Exact Mass: 166.049
- Monoisotopic Mass: 166.049
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 318
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.9
- Topological Polar Surface Area: 79.5Ų
Experimental Properties
- Density: 1.81
- Boiling Point: 354.8°C at 760 mmHg
- Flash Point: 168.4°C
- Refractive Index: 1.821
1,5-dihydro-1-(hydroxymethyl)-4H-Pyrazolo[3,4-d]pyrimidin-4-one Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
79570-57-3 (1,5-dihydro-1-(hydroxymethyl)-4H-Pyrazolo[3,4-d]pyrimidin-4-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
- 893939-57-6(ethyl 2-3-(3,4-dimethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate)
Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk